Cas no 897457-94-2 (2-6-(4-chlorophenyl)imidazo2,1-b1,3thiazol-3-yl-N-phenylacetamide)

• Product Name: 2-6-(4-chlorophenyl)imidazo2,1-b1,3thiazol-3-yl-N-phenylacetamide
• CAS No: 897457-94-2
• MF: C₁₉H₁₄ClN₃OS
• MW: 367.851961612701
• CID: 5480880
• Update Time: 2025-06-15

2-6-(4-chlorophenyl)imidazo2,1-b1,3thiazol-3-yl-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl]-N-phenylacetamide
• 2-6-(4-chlorophenyl)imidazo2,1-b1,3thiazol-3-yl-N-phenylacetamide

• Inchi： 1S/C19H14ClN3OS/c20-14-8-6-13(7-9-14)17-11-23-16(12-25-19(23)22-17)10-18(24)21-15-4-2-1-3-5-15/h1-9,11-12H,10H2,(H,21,24)
• InChI Key： PTRNZGVHYLJTPA-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1)(=O)CC1=CSC2=NC(C3=CC=C(Cl)C=C3)=CN21

Additional information on 2-6-(4-chlorophenyl)imidazo2,1-b1,3thiazol-3-yl-N-phenylacetamide

Comprehensive Overview of 2-6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl-N-phenylacetamide (CAS No. 897457-94-2)

The compound 2-6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl-N-phenylacetamide (CAS No. 897457-94-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring an imidazo[2,1-b][1,3]thiazole core and a phenylacetamide moiety, makes it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific biological pathways, which aligns with the growing demand for precision medicine and targeted therapies.

In recent years, the scientific community has shown increasing interest in heterocyclic compounds like 2-6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl-N-phenylacetamide. These compounds are often explored for their bioactive properties, including antimicrobial, anti-inflammatory, and anticancer activities. The presence of the 4-chlorophenyl group in this molecule further enhances its potential for interaction with biological targets, a feature that is frequently searched in academic databases and AI-driven research platforms. This aligns with the broader trend of optimizing small-molecule inhibitors for therapeutic use.

The synthesis of CAS No. 897457-94-2 involves multi-step organic reactions, often starting with the construction of the imidazo[2,1-b][1,3]thiazole scaffold. This process is a topic of interest for chemists and researchers who frequently search for "efficient synthesis methods for heterocyclic acetamides" or "structure-activity relationship of imidazothiazoles." The compound's molecular weight and solubility profile make it suitable for further derivatization, which is a key focus in modern medicinal chemistry.

From a commercial perspective, 2-6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl-N-phenylacetamide is often listed in chemical catalogs as a research-grade material. Its applications span from academic laboratories to industrial R&D, particularly in the context of high-throughput screening and fragment-based drug design. These keywords are highly relevant in SEO optimization, as they reflect current trends in drug discovery and molecular biology.

Environmental and safety considerations are also critical when handling CAS No. 897457-94-2. While not classified as hazardous, proper laboratory practices are essential to ensure safe usage. This aspect is frequently addressed in safety data sheets (SDS) and aligns with user queries about "safe handling of research chemicals" and "best practices for organic synthesis."

In summary, 2-6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl-N-phenylacetamide represents a promising candidate for further scientific exploration. Its structural complexity and potential bioactivity make it a valuable subject for researchers investigating novel therapeutic agents and molecular interactions. As the demand for innovative pharmaceuticals grows, compounds like this will continue to play a pivotal role in advancing biomedical science.